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Compound of Interest

Compound Name: Methyl 2-(2-pyrimidyl)acetate

Cat. No.: B1315466

CAS Number: 60561-50-4

This technical guide provides a comprehensive overview of Methyl 2-(2-pyrimidyl)acetate, a
heterocyclic compound of interest to researchers and professionals in drug development and
organic synthesis. This document outlines its chemical properties, offers a generalized
synthesis protocol, and discusses the broader biological context of pyrimidine derivatives.

Chemical and Physical Properties

Methyl 2-(2-pyrimidyl)acetate is a pyrimidine derivative with a methyl acetate group at the 2-
position of the pyrimidine ring.[1][2] Its fundamental properties are summarized in the table
below, compiled from various chemical suppliers.[1][2][3][4]
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Property Value Source
CAS Number 60561-50-4 [1112]
Molecular Formula C7HsN20:2 [1][3]
Molecular Weight 152.15 g/mol [1]
IUPAC Name ;T)e;::tl;'e(pyrimidm'z' [1]
Boiling Point 220.1°C at 760 mmHg [3]
Density 1.182 g/cm3 [3]
Flash Point 86.9°C [3]
Refractive Index 1.508 [3]
Storage Temperature 2-8°C [1]

Synthesis Protocol

While a specific, detailed experimental protocol for the synthesis of Methyl 2-(2-

pyrimidyl)acetate (CAS 60561-50-4) is not readily available in the reviewed literature, a

general and widely applicable method for the synthesis of pyrimidine derivatives involves the

condensation of a 1,3-dicarbonyl compound (or a synthetic equivalent) with an amidine.

A plausible synthetic approach for Methyl 2-(2-pyrimidyl)acetate would involve the reaction of

a suitable three-carbon precursor bearing an ester group with formamidine. The following

represents a generalized experimental workflow for the synthesis of a pyrimidine ring, which

can be adapted for the specific synthesis of Methyl 2-(2-pyrimidyl)acetate.

General Experimental Workflow for Pyrimidine

Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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